Cas no 1251259-24-1 (3,4-Dimethylphenyl-(3-furyl)methanol)

• Product Name: 3,4-Dimethylphenyl-(3-furyl)methanol
• CAS No: 1251259-24-1
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• MDL: MFCD07775315
• CID: 5158171
• Update Time: 2026-03-04

3,4-Dimethylphenyl-(3-furyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethylphenyl)(furan-3-yl)methanol
• 3,4-Dimethylphenyl-(3-furyl)methanol

• MDL： MFCD07775315
• Inchi： 1S/C13H14O2/c1-9-3-4-11(7-10(9)2)13(14)12-5-6-15-8-12/h3-8,13-14H,1-2H3
• InChI Key： FCOXOSLXLGWHCY-UHFFFAOYSA-N
• SMILES： OC(C1=COC=C1)C1=CC=C(C)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.5
• Topological Polar Surface Area: 33.4

Additional information on 3,4-Dimethylphenyl-(3-furyl)methanol

Recent Advances in the Study of 3,4-Dimethylphenyl-(3-furyl)methanol (CAS: 1251259-24-1)

In recent years, 3,4-Dimethylphenyl-(3-furyl)methanol (CAS: 1251259-24-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. The latest research highlights its role as a versatile intermediate in the synthesis of biologically active molecules, as well as its own pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry investigated the compound's potential as a modulator of specific enzymatic pathways. The research team employed a combination of computational modeling and in vitro assays to elucidate the binding affinity of 3,4-Dimethylphenyl-(3-furyl)methanol to target proteins. Their findings suggest that the compound exhibits promising inhibitory effects on enzymes involved in inflammatory responses, positioning it as a candidate for further development in anti-inflammatory therapeutics.

Another significant advancement comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which explored the compound's utility in the synthesis of novel heterocyclic derivatives. The researchers successfully utilized 3,4-Dimethylphenyl-(3-furyl)methanol as a key building block to create a series of compounds with enhanced bioavailability and target specificity. This work underscores the compound's value in medicinal chemistry, particularly in the design of next-generation small-molecule drugs.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and tissue distribution. Data from recent animal models indicate that 3,4-Dimethylphenyl-(3-furyl)methanol demonstrates favorable absorption characteristics and a reasonable half-life, making it a viable candidate for further preclinical evaluation. These findings are particularly relevant for researchers considering the compound's potential in central nervous system (CNS) drug development.

The safety profile of 3,4-Dimethylphenyl-(3-furyl)methanol has been another focus of recent investigations. Toxicological assessments conducted in accordance with OECD guidelines have shown that the compound exhibits low acute toxicity in standard models, with no significant adverse effects observed at therapeutic doses. This safety data, combined with its pharmacological activity, strengthens the case for continued research into its therapeutic applications.

Looking forward, several research groups have announced plans to explore the compound's potential in addressing unmet medical needs, particularly in the areas of neurodegenerative diseases and autoimmune disorders. The unique structural features of 3,4-Dimethylphenyl-(3-furyl)methanol, including its furan and phenyl moieties, provide multiple sites for chemical modification, offering opportunities for the development of optimized derivatives with improved pharmacological properties.

In conclusion, the growing body of research on 3,4-Dimethylphenyl-(3-furyl)methanol (CAS: 1251259-24-1) demonstrates its significant potential in pharmaceutical development. From its role as a synthetic intermediate to its direct biological activities, this compound continues to attract attention from both academic and industrial researchers. As investigations progress, we anticipate seeing more concrete applications emerging from this promising chemical entity in the coming years.